Cas no 90286-60-5 (3-methyl-4-(2-methylpropoxy)benzaldehyde)

• Product Name: 3-methyl-4-(2-methylpropoxy)benzaldehyde
• CAS No: 90286-60-5
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• MDL: MFCD18426722
• CID: 790045
• PubChem ID: 13205688
• Update Time: 2025-05-24

3-methyl-4-(2-methylpropoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-methyl-4-(2-methylpropoxy)-
• 3-methyl-4-(2-methylpropoxy)benzaldehyde
• 4-iso-butoxy-3-methylbenzaldehyde
• DTXSID50527651
• SCHEMBL5448983
• 90286-60-5
• A1-14696
• RXQVPDAMMYZELP-UHFFFAOYSA-N
• 4-Isobutoxy-3-methylbenzaldehyde
• AKOS005291197

• MDL： MFCD18426722
• Inchi： 1S/C12H16O2/c1-9(2)8-14-12-5-4-11(7-13)6-10(12)3/h4-7,9H,8H2,1-3H3
• InChI Key： RXQVPDAMMYZELP-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1C)CC(C)C

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-methyl-4-(2-methylpropoxy)benzaldehyde

3-Methyl-4-(2-Methylpropoxy)Benzaldehyde (CAS No. 90286-60-5)

The compound 3-methyl-4-(2-methylpropoxy)benzaldehyde (CAS No. 90286-60-5) is an aromatic aldehyde with a unique structure that combines a benzene ring substituted with a methyl group and a 2-methylpropoxy group, along with an aldehyde functional group. This compound is of significant interest in various fields, including organic synthesis, pharmaceuticals, and material science. Its structure allows for versatile reactivity, making it a valuable building block in chemical research and industrial applications.

Recent studies have highlighted the potential of 3-methyl-4-(2-methylpropoxy)benzaldehyde in drug discovery. Researchers have explored its ability to act as a precursor for bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents. The aldehyde group provides a reactive site for various condensation reactions, enabling the synthesis of complex heterocyclic compounds that exhibit promising pharmacological activities.

In the realm of material science, 3-methyl-4-(2-methylpropoxy)benzaldehyde has been utilized in the creation of advanced polymers and coatings. Its aromatic ring contributes to thermal stability, while the aldehyde group facilitates cross-linking reactions, resulting in materials with enhanced mechanical properties. These materials have potential applications in high-performance adhesives and electronic devices.

The synthesis of 3-methyl-4-(2-methylpropoxy)benzaldehyde involves a multi-step process that typically begins with the oxidation of an appropriate alcohol derivative. Recent advancements in catalytic methods have improved the efficiency and selectivity of this synthesis, reducing production costs and minimizing environmental impact. These improvements align with current trends toward sustainable chemistry practices.

From an analytical standpoint, 3-methyl-4-(2-methylpropoxy)benzaldehyde has been extensively characterized using modern spectroscopic techniques such as NMR and IR spectroscopy. These analyses confirm its molecular structure and provide insights into its electronic properties. Additionally, computational studies have been conducted to predict its reactivity under various reaction conditions, further aiding in its application across diverse chemical processes.

In terms of safety and handling, 3-methyl-4-(2-methylpropoxy)benzaldehyde is classified as a non-hazardous chemical under standard conditions. However, proper precautions should be taken during storage and use to prevent exposure to strong oxidizing agents or prolonged contact with air. Its stability under normal conditions makes it suitable for long-term storage without degradation.

Looking ahead, the demand for 3-methyl-4-(2-methylpropoxy)benzaldehyde is expected to grow due to its expanding applications in both academic research and industrial settings. Its role as a versatile intermediate positions it as a key component in the development of innovative chemical products.